![molecular formula C19H25ClN2O4 B2438398 N1-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-N2-(4-chlorophenethyl)oxalamide CAS No. 899730-38-2](/img/structure/B2438398.png)
N1-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-N2-(4-chlorophenethyl)oxalamide
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Overview
Description
“N1-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-N2-(4-chlorophenethyl)oxalamide” is a chemical compound. Unfortunately, there isn’t much specific information available about this compound .
Synthesis Analysis
The synthesis of related compounds involves the use of 1,4-dioxaspiro[4.5]decan-2-one in the synthesis of L-callipeltose .Molecular Structure Analysis
The molecular structure of related compounds, such as 1,4-dioxaspiro[4.5]decan-2-ylmethanamine, has been analyzed . The InChI code for this compound is 1S/C9H17NO2/c10-6-8-7-11-9(12-8)4-2-1-3-5-9/h8H,1-7,10H2 .Physical And Chemical Properties Analysis
The physical and chemical properties of related compounds, such as 1,4-dioxaspiro[4.5]decan-2-ylmethanamine, have been analyzed . This compound has a molecular weight of 171.24, and it is stored at a temperature of 4 degrees Celsius .Scientific Research Applications
Synthesis and Characterization
Compounds with similar structural motifs to N1-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-N2-(4-chlorophenethyl)oxalamide have been synthesized and characterized, demonstrating the versatility of spiro compounds in coordination chemistry and ligand design. For instance, Canpolat and Kaya (2004) explored the synthesis and characterization of vic-dioxime ligands containing the 1,3-dioxolane ring, showcasing their ability to form metal complexes with CoII, NiII, CuII, and ZnII, which are crucial for understanding the ligand coordination and potential catalytic or electronic applications (Canpolat & Kaya, 2004).
Biological Applications
The structural framework of spiro compounds, akin to this compound, has been employed in the development of biological agents. For example, derivatives of 1-oxa-4-thiaspiro- and 1,4-dithiaspiro[4.5]decane have been investigated for their agonist activities at 5-HT1A receptors, suggesting potential applications in neuroprotective strategies and pain management (Franchini et al., 2017).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
N-[2-(4-chlorophenyl)ethyl]-N'-(1,4-dioxaspiro[4.5]decan-3-ylmethyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H25ClN2O4/c20-15-6-4-14(5-7-15)8-11-21-17(23)18(24)22-12-16-13-25-19(26-16)9-2-1-3-10-19/h4-7,16H,1-3,8-13H2,(H,21,23)(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KMURFTXYHXPFRF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2(CC1)OCC(O2)CNC(=O)C(=O)NCCC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H25ClN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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